Cas no 125151-62-4 (Benzene,1-ethynyl-4-(undecyloxy)-)

• Product Name: Benzene,1-ethynyl-4-(undecyloxy)-
• CAS No: 125151-62-4
• MF: C₁₈H₂₆O
• MW: 258.398445606232
• CID: 103613
• PubChem ID: 14549127
• Update Time: 2025-04-18

Benzene,1-ethynyl-4-(undecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethynyl-4-(undecyloxy)-
• 1-decoxy-4-ethynylbenzene
• 1-DECYLOXY-4-ETHYNYL-BENZENE
• p-undecyloxyphenylacetylene
• 125151-62-4
• 1-decyloxy-4-ethynylbenzene
• 1-(decyloxy)-4-ethynylbenzene
• SCHEMBL4748828
• DTXSID60561546

• Inchi： 1S/C18H26O/c1-3-5-6-7-8-9-10-11-16-19-18-14-12-17(4-2)13-15-18/h2,12-15H,3,5-11,16H2,1H3
• InChI Key： URRNONKKPITKPN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#C)=CC=1)CCCCCCCCCC

Computed Properties

• Exact Mass: 258.19800
• Monoisotopic Mass: 258.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.93
• Boiling Point: 354.1°C at 760 mmHg
• Flash Point: 165°C
• Refractive Index: 1.501
• PSA: 9.23000
• LogP: 5.18740